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Osoresnontrine selective PDE inhibition assay
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Compound Focus: Osoreshontrine

CAS No.: 1189767-28-9

Cat. No.: S521137

Current Knowledge on Osoresnontrine

Osoresnontrine is identified in the literature as a potent and selective inhibitor of Phosphodiesterase 9A
(PDE9A) [1]. Its primary mechanism of action is to block the degradation of cyclic guanosine
monophosphate (cGMP) in the brain, thereby enhancing cGMP signaling [1]. This action is known to
facilitate synaptic plasticity and improve performance on cognitive tasks, making it a candidate for treating

Alzheimer's disease [1].

However, the search results lack specific quantitative data (such as ICso values for osoresnontrine against
various PDEs) and the detailed protocols for its selectivity assay. The information available is summarized in

the table below.

Aspect Available Information Missing Details

Drug Name Osoresnontrine [1] -
Primary Target PDE9A [1] -

Therapeutic Alzheimer's Disease [1] -
Context
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Aspect Available Information Missing Details

Key Increases brain cGMP, facilitates Specific experimental parameters &
Experimental synaptic plasticity (LTP), improves conditions

Findings working/episodic memory in rodents [1]

Selectivity - ICso values against PDE9A and other
Assay Data PDE families, assay conditions (buffer,

substrate concentration, incubation time)

Detailed - Step-by-step methodology for a
Protocol standardized inhibition assay

Generic Workflow for a PDE Inhibition Assay

The following diagram outlines a generalized workflow for conducting a PDE selectivity assay, which could
be adapted for a compound like osoresmontrine. This illustrates the key steps involved in testing a

compound's potency and selectivity across multiple PDE enzymes.
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Reagent Setup
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b521137#0soresnontrine-

selective-pde-inhibition-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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